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Compound of Interest

Compound Name: 4-Amino-3-iodophenol

CAS No.: 66416-73-7

Cat. No.: B1280279

Get Quote

CAS: 66416-73-7 | Formula: C₆H₆INO | MW: 235.02 g/mol Synonyms: 3-Iodo-4-aminophenol;

4-Hydroxy-2-iodoaniline

Executive Summary & Strategic Utility
4-Amino-3-iodophenol is a "privileged scaffold" in medicinal chemistry due to its unique

substitution pattern. It possesses three distinct reactive handles:

Aryl Iodide (C3): Highly reactive in Pd-catalyzed cross-coupling (Suzuki, Sonogashira, Heck)

under mild conditions, allowing for the introduction of complex aryl or alkyl groups.

Primary Amine (C4) & Phenol (C1): Positioned ortho to the iodine and para to each other.

The ortho-amino-iodide motif is the "golden handle" for annulation reactions, enabling the

rapid construction of indoles, benzimidazoles, and benzothiazoles.

Key Pharmaceutical Relevance:

Kinase Inhibitors: Precursor for 6-hydroxy-substituted indole/quinoline scaffolds often found

in tyrosine kinase inhibitors (e.g., VEGFR, EGFR targets).
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Estrogen Receptor Agonists: Used in the synthesis of selective ER-beta agonists requiring a

specific biaryl phenol core.

Diversity-Oriented Synthesis: Allows late-stage diversification via cross-coupling before final

cyclization.

Strategic Reaction Pathways (Visualized)
The following diagram illustrates the chemical versatility of 4-Amino-3-iodophenol,
highlighting its role as a divergent point for multiple drug scaffolds.
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Figure 1: Divergent synthesis pathways from 4-Amino-3-iodophenol to key pharmaceutical

scaffolds.

Detailed Synthesis Protocol
Objective: Preparation of 4-Amino-3-iodophenol from 3-Iodophenol. Rationale: Direct

iodination of 4-aminophenol is difficult to control (often yielding 3,5-diiodo species). The most

reliable route involves nitration of 3-iodophenol followed by selective reduction.

Stage 1: Regioselective Nitration
Precursor: 3-Iodophenol (CAS 626-02-8).[1]

Reaction: Electrophilic aromatic substitution. The hydroxyl group directs para, reinforcing the

ortho direction of the iodine atom, favoring the 4-position.
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Step-by-Step:

Dissolution: Dissolve 3-iodophenol (10.0 g, 45 mmol) in glacial acetic acid (50 mL). Cool the

solution to 0–5 °C in an ice bath.

Nitration: Prepare a solution of concentrated HNO₃ (3.0 mL, 1.05 eq) in acetic acid (10 mL).

Add this dropwise to the phenol solution over 30 minutes, maintaining temperature <10 °C.

Reaction: Stir at room temperature for 2 hours. Monitor by TLC (Hexane/EtOAc 3:1). Expect

two isomers: 3-iodo-4-nitrophenol (major) and 3-iodo-6-nitrophenol (minor).

Work-up: Pour the mixture into ice water (200 mL). The yellow precipitate forms.[2] Filter and

wash with cold water.[2]

Purification: Recrystallize from ethanol/water or purify via column chromatography (Silica gel,

0-20% EtOAc in Hexanes) to isolate 3-iodo-4-nitrophenol.

Stage 2: Selective Reduction
Precursor: 3-Iodo-4-nitrophenol.

Reagent: Iron powder (Fe) / Ammonium Chloride (NH₄Cl) or Tin(II) Chloride (SnCl₂). Note:

Catalytic hydrogenation (H₂/Pd) is risky as it may cause de-iodination.

Step-by-Step:

Setup: Suspend 3-iodo-4-nitrophenol (5.0 g, 18.8 mmol) in Ethanol (80 mL) and Water (20

mL).

Activation: Add Ammonium Chloride (5.0 g) and Iron powder (325 mesh, 5.0 g, ~5 eq).

Reflux: Heat the mixture to reflux (80 °C) with vigorous stirring for 2–4 hours. The yellow

color of the nitro compound should fade to a dark/beige suspension.

Filtration: Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad

with hot ethanol.
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Isolation: Concentrate the filtrate under reduced pressure. The residue is often the HCl salt

or free base. Neutralize with saturated NaHCO₃ if necessary and extract with Ethyl Acetate.

Product: 4-Amino-3-iodophenol is obtained as a light beige to brown solid. Store in the dark

immediately.

Application Protocol: Suzuki-Miyaura Coupling
Objective: Synthesis of a 4-Amino-3-arylphenol (Biaryl intermediate). Challenge: The free

amine and phenol protons can interfere with some catalysts. A base-heavy aqueous system is

recommended to facilitate the reaction without protection.

Reagents:

Substrate: 4-Amino-3-iodophenol (1.0 eq)

Coupling Partner: Phenylboronic acid (1.2 eq)

Catalyst: Pd(PPh₃)₄ (3-5 mol%)

Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 eq)

Solvent: DME (Dimethoxyethane) or Dioxane.

Protocol:

Degassing: In a reaction vial, combine the iodophenol (235 mg, 1 mmol) and boronic acid

(146 mg, 1.2 mmol) in DME (5 mL). Sparge with Argon for 10 minutes.

Catalyst Addition: Add Pd(PPh₃)₄ (58 mg, 0.05 mmol) and the aqueous Na₂CO₃ solution (1.5

mL).

Heating: Seal the vial and heat to 85 °C for 4–12 hours. Monitor by LC-MS for the

consumption of the starting material (M+H 236).

Work-up: Cool to room temperature. Dilute with water and extract with EtOAc (3x).[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1280279/docs?utm_src=pdf-body#application-note-4-amino-3-iodophenol-as-a-pharmaceutical-intermediate
https://www.benchchem.com/product/b1280279/docs?utm_src=pdf-body#application-note-4-amino-3-iodophenol-as-a-pharmaceutical-intermediate
https://pdf.benchchem.com/15334/A_Comparative_Guide_to_the_Synthesis_of_4_Amino_2_3_diiodophenol_A_Novel_Regioselective_Approach.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The product (a biaryl amine) is often more polar. Purify via Flash

Chromatography (DCM/MeOH gradient).

QC, Handling & Safety Standards
Parameter Specification / Guideline

Appearance
Off-white to beige/brown powder. Darkens on

exposure to light/air.

Storage
-20 °C, under Argon, protected from light.

Unstable in solution over long periods.

Purity Check

HPLC: C18 Column, Water/ACN gradient (0.1%

TFA). Detect at 254 nm. ¹H NMR (DMSO-d₆):

Look for characteristic splitting of the 1,3,4-

trisubstituted ring.

Safety

Irritant.[3] Potential sensitizer. Iodinated

aromatics can release iodide/iodine upon

thermal decomposition.

Troubleshooting Note (De-iodination): If significant de-iodination (loss of Iodine, M-126) is

observed during the Suzuki coupling, switch to a milder precatalyst like Pd(dppf)Cl₂ or lower

the reaction temperature to 60 °C and extend the time.

References
Synthesis via Nitration/Reduction:Synthesis and biological activity of 5-aza-ellipticine

derivatives. Bioorg. Med. Chem. Lett. (Cited for reduction of 3-iodo-4-nitrophenol).[4]

Suzuki Coupling Methodology:Suzuki–Miyaura Coupling of Halophenols and Phenol Boronic

Acids.[5] J. Org.[6] Chem. (General protocols for unprotected halophenols).

Chemical Properties:4-Amino-3-iodophenol CAS 66416-73-7 Data.[1][7] ChemicalBook.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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